Cas no 1179337-77-9 (5-Isopropyl-thiazole-2-carboxylic acid ethyl ester)

• Product Name: 5-Isopropyl-thiazole-2-carboxylic acid ethyl ester
• CAS No: 1179337-77-9
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD26857241
• CID: 4561708
• Update Time: 2025-05-25

5-Isopropyl-thiazole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-thiazole-2-carboxylic acid ethyl ester
• ethyl 5-propan-2-yl-1,3-thiazole-2-carboxylate
• ethyl 5-isopropylthiazole-2-carboxylate
• 3240AJ
• SB31029
• ethyl 5-(propan-2-yl)-1,3-thiazole-2-carboxylate

• MDL： MFCD26857241
• Inchi： 1S/C9H13NO2S/c1-4-12-9(11)8-10-5-7(13-8)6(2)3/h5-6H,4H2,1-3H3
• InChI Key： DIICYWOPWBJNEX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC=C1C(C)C

Computed Properties

• Exact Mass: 199.06669983 g/mol
• Monoisotopic Mass: 199.06669983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4
• Molecular Weight: 199.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-Isopropyl-thiazole-2-carboxylic acid ethyl ester

5-Isopropyl-thiazole-2-carboxylic acid ethyl ester (CAS No. 1179337-77-9)

5-Isopropyl-thiazole-2-carboxylic acid ethyl ester, with the CAS number 1179337-77-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and material science. This compound belongs to the class of thiazole derivatives, which are known for their unique chemical properties and wide-ranging applications. The structure of this compound features a thiazole ring substituted with an isopropyl group at the 5-position and an ethyl ester group at the 2-position, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of 5-isopropyl-thiazole-2-carboxylic acid ethyl ester in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The thiazole ring's inherent stability and reactivity make it an ideal scaffold for modifying pharmacokinetic properties and enhancing bioavailability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-proliferative activity against various cancer cell lines.

In addition to its pharmaceutical applications, 5-isopropyl-thiazole-2-carboxylic acid ethyl ester has found utility in the synthesis of advanced materials. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it a key intermediate in the construction of complex molecular architectures. These materials hold potential in fields like electronics, optoelectronics, and sensors due to their unique electronic properties.

The synthesis of CAS No. 1179337-77-9 involves a multi-step process that typically begins with the preparation of the thiazole ring followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. For example, researchers have employed palladium-catalyzed cross-coupling reactions to introduce substituents onto the thiazole ring with high precision.

The chemical stability and reactivity of 5-isopropyl-thiazole-2-carboxylic acid ethyl ester make it a valuable reagent in organic transformations. Its ester functionality allows for easy modification into other carboxylic acid derivatives, expanding its versatility in synthetic routes. Furthermore, its isopropyl substituent contributes to its lipophilicity, which is advantageous in designing molecules with desired pharmacokinetic profiles.

In conclusion, CAS No. 1179337-77-9, or 5-isopropyl-thiazole-2-carboxylic acid ethyl ester, stands as a pivotal compound in contemporary chemical research. Its applications span across drug discovery, material science, and organic synthesis, driven by its unique structural features and reactivity. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific and technological frontiers.